1-[4-(4-Methylpiperazin-1-YL)phenyl]methanamine trihydrochloride

Specification

• Molecular Formula: C12H22Cl3N3
• Molecular Weight: 314.7 g/mol
• IUPAC Name: [4-(4-methylpiperazin-1-yl)phenyl]methanamine;trihydrochloride
• Standard InChI: InChI=1S/C12H19N3.3ClH/c1-14-6-8-15(9-7-14)12-4-2-11(10-13)3-5-12;;;/h2-5H,6-10,13H2,1H3;3*1H
• Standard InChI Key: PVTDFYUMRIQMFS-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)CN.Cl.Cl.Cl
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)CN.Cl.Cl.Cl

Introduction

1-[4-(4-Methylpiperazin-1-YL)phenyl]methanamine trihydrochloride is a chemical compound with the molecular formula C12H22Cl3N3 and a molecular weight of 314.68 g/mol. This compound is a derivative of piperazine, which is a class of compounds known for their diverse pharmacological activities. The compound's structure includes a phenyl ring connected to a piperazine ring through a methanamine linker, which is further substituted with a methyl group on the piperazine ring.

Synthesis and Availability

The synthesis of this compound is not detailed in the available literature, but it is noted to be a discontinued product by some suppliers. For those interested in similar compounds, inquiries can be made to suppliers for potential alternatives or custom synthesis options.

Biological Activity and Potential Applications

While specific biological activity data for 1-[4-(4-Methylpiperazin-1-YL)phenyl]methanamine trihydrochloride is not available, compounds with similar structures, such as those containing piperazine rings, have been explored for various pharmacological activities. These include potential roles in neurological disorders, metabolic conditions, and as part of broader therapeutic compound research.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis, characterization, and potential biological activities. The compound's structure suggests it could be of interest in drug discovery efforts, particularly in areas where piperazine derivatives have shown promise.